Tert-butyl 3-[(prop-2-yn-1-yl)amino]propanoate

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: tert-butyl 3-(prop-2-ynylamino)propanoate
• InChI: InChI=1S/C10H17NO2/c1-5-7-11-8-6-9(12)13-10(2,3)4/h1,11H,6-8H2,2-4H3
• InChI Key: UIWUQOSZMPOTEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCNCC#C

Description

Tert-butyl 3-[(prop-2-yn-1-yl)amino]propanoate is an organic compound that belongs to the class of esters. Esters are characterized by their pleasant odors and are often used in perfumes and flavoring agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 3-[(prop-2-yn-1-yl)amino]propanoate typically involves the reaction of tert-butyl 3-aminopropanoate with prop-2-yn-1-ylamine. The reaction is carried out under controlled conditions to ensure high yield and purity. The reaction can be represented as follows:

[ \text{tert-butyl 3-aminopropanoate} + \text{prop-2-yn-1-ylamine} \rightarrow \text{this compound} ]

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to ensure consistency and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 3-[(prop-2-yn-1-yl)amino]propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

Tert-butyl 3-[(prop-2-yn-1-yl)amino]propanoate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in biochemical assays and studies involving enzyme interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl 3-[(prop-2-yn-1-yl)amino]propanoate involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• Tert-butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate
• Prop-2-yn-1-ylbenzene
• Tert-butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate

Uniqueness

Tert-butyl 3-[(prop-2-yn-1-yl)amino]propanoate is unique due to its specific structure and functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable.